N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-(1H-pyrazol-1-yl)benzamide

• IUPAC Name: N-[2-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]-3-pyrazol-1-ylbenzamide
• InChI: InChI=1S/C21H17N5OS/c27-20(15-5-3-6-16(13-15)26-10-4-9-22-26)23-18-8-2-1-7-17(18)19-14-25-11-12-28-21(25)24-19/h1-10,13-14H,11-12H2,(H,23,27)
• InChI Key: BBESFPBWBFPGNH-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=NC(=CN21)C3=CC=CC=C3NC(=O)C4=CC(=CC=C4)N5C=CC=N5
• Molecular Formula: C21H17N5OS
• Molecular Weight: 387.5 g/mol

Description

N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-(1H-pyrazol-1-yl)benzamide, also known as DT-061, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DT-061 belongs to the class of compounds known as benzamides, which have been extensively studied for their pharmacological properties.

Scientific Research Applications

Insecticidal Agents

A study investigated a series of biologically active heterocyclic compounds, including those related to the structure of interest, for their use as potential insecticidal agents against the cotton leafworm, Spodoptera littoralis. These compounds demonstrated potent toxic effects, with some showing high toxicity indices in laboratory conditions, indicating their potential in agricultural applications to protect crops from pest damage (Soliman et al., 2020).

Antimicrobial Activity

Several studies have synthesized compounds similar to N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-(1H-pyrazol-1-yl)benzamide and evaluated their antibacterial and antifungal activities. These studies have found that such compounds can exhibit significant antimicrobial properties against various strains of bacteria and fungi, highlighting their potential in developing new antimicrobial agents to combat resistant microbial strains (Bikobo et al., 2017); (Palkar et al., 2017).

Anticancer Activity

Compounds with the benzimidazole, benzoxazole, and benzothiazole frameworks have been synthesized and tested for their anticancer activity. Research in this area suggests that these compounds can inhibit the growth of various cancer cell lines, indicating their potential as templates for developing novel anticancer drugs. The studies involve assessing these compounds against breast cancer, lung cancer, colon cancer, and ovarian cancer cell lines, showing a range of activities that could inform further drug development efforts (Ravinaik et al., 2021).

Antiviral Drug Discovery

Although not directly related to the specific chemical structure , research on antiviral drug discovery has explored the utility of similar heterocyclic compounds. These studies provide insights into the mechanisms and strategies for developing effective antiviral agents, which could be relevant for compounds with related structures (De Clercq, 2009).